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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1313717 Get Quote

An In-depth Guide to Two Structurally Similar Yet Functionally Divergent Disaccharide Esters

Lactose octaacetate and sucrose octaacetate are fully acetylated derivatives of their

respective disaccharides, lactose and sucrose. While they share the same molecular formula

and weight, their distinct underlying structures—stemming from different monosaccharide units

and glycosidic linkages—give rise to significant differences in their physicochemical properties,

biological activities, and applications. This guide provides a comprehensive comparison,

supported by experimental data, to inform researchers, scientists, and drug development

professionals in their selection and application of these compounds.

Physicochemical Properties: A Tale of Two Isomers
The primary structural difference lies in their core disaccharide unit: lactose is composed of

galactose and glucose linked by a β-1,4 glycosidic bond, whereas sucrose is composed of

glucose and fructose joined by an α-1,2 glycosidic bond. This seemingly subtle variation has a

profound impact on their physical properties, as detailed below.
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Property
Lactose
Octaacetate (β-
anomer)

Sucrose
Octaacetate

Key Differences

Molecular Formula C₂₈H₃₈O₁₉[1] C₂₈H₃₈O₁₉ Identical

Molecular Weight 678.59 g/mol [1] 678.59 g/mol Identical

Appearance White crystalline solid
White, colorless

crystalline powder
Similar

Melting Point (°C)

139 - 144 °C (pure β-

form)[1]; significant

variation reported

(e.g., 89-92°C) often

due to anomeric

mixtures[2].

82 - 89 °C; variation

attributed to

polymorphism.

Lactose octaacetate

(pure β-form) has a

significantly higher

melting point.

Specific Optical

Rotation ([α]D)

~ -4.1° to negative

values (in CHCl₃ or

MeOH)[2]

~ +59° (in ethanol or

chloroform)

Opposite signs of

optical rotation, a key

identifying feature.

Solubility

Soluble in methanol,

DMSO, DCM, ethyl

acetate[1].

Slightly soluble in

water; soluble in

ethanol, acetone,

chloroform, toluene.

Both are soluble in

common organic

solvents, but sucrose

octaacetate has slight

water solubility.

Taste Slightly bitter[2]

Intensely bitter

(detection threshold

~1-2 ppm)

Sucrose octaacetate

is a potent bitterant,

while lactose

octaacetate is only

slightly bitter.

Note: The properties of lactose octaacetate can vary depending on the anomeric (α or β)

configuration. The data presented here primarily refers to the β-anomer, which is more

commonly studied. It has been noted that melting point and specific rotation are not always

reliable criteria for the purity of β-lactose octaacetate without confirmation by methods like ¹H

NMR spectroscopy.
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Structural and Synthetic Overview
The core difference between the two molecules is the glycosidic linkage connecting their

monosaccharide units. This dictates the overall three-dimensional shape of the molecules,

influencing their physical properties and biological interactions.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lactose Structure Sucrose Structure

Galactose

Glucose

β(1→4) linkage

Glucose

Fructose

α(1→2) linkage
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Quench
(Pour into ice water)

Purification

Recrystallization
(e.g., from Ethanol)
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(Octaacetate Ester)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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